Solid-phase synthesis of peptide-platinum complexes using platinum-chelating building blocks derived from amino acids
New Journal of Chemistry Pub Date: 2004-12-08 DOI: 10.1039/B411219A
Abstract
Amino acids have been employed as precursors in the synthesis of platinum-chelating solid-phase building blocks. These chelating molecules were subsequently successfully used in the solid-phase synthesis of peptide-platinum complexes. The newly introduced functionality in the chelating part, as well as the nature of the pendant peptide, was shown to have an important influence on the anticancer activity of the complexes.
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